Cas no 1248787-46-3 (2-ethoxy-3-fluorobenzoic acid)

• Product Name: 2-ethoxy-3-fluorobenzoic acid
• CAS No: 1248787-46-3
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD16836018
• CID: 4580972
• PubChem ID: 56828616
• Update Time: 2025-06-08

2-ethoxy-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-3-fluorobenzoic acid
• Benzoic acid, 2-ethoxy-3-fluoro-

• MDL： MFCD16836018
• Inchi： 1S/C9H9FO3/c1-2-13-8-6(9(11)12)4-3-5-7(8)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： SZLUDJWZMVNQHK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(F)=C1OCC

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 300.2±22.0 °C at 760 mmHg
• Flash Point: 135.4±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-ethoxy-3-fluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-ethoxy-3-fluorobenzoic acid

2-Ethoxy-3-fluorobenzoic Acid (CAS No. 1248787-46-3): A Comprehensive Overview of Its Properties and Applications

In the realm of fine chemicals and pharmaceutical intermediates, 2-ethoxy-3-fluorobenzoic acid (CAS No. 1248787-46-3) has garnered significant attention due to its unique structural features and versatile applications. This aromatic carboxylic acid derivative, characterized by an ethoxy group at the 2-position and a fluorine atom at the 3-position of the benzoic acid scaffold, serves as a pivotal building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-ethoxy-3-fluorobenzoic acid synthesis", "CAS 1248787-46-3 applications", and "fluorinated benzoic acid derivatives", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 2-ethoxy-3-fluorobenzoic acid combines the electron-withdrawing properties of fluorine with the steric and electronic effects of the ethoxy substituent, making it a valuable precursor for designing bioactive molecules. Recent trends in medicinal chemistry highlight the demand for fluorinated aromatic compounds, as they often enhance metabolic stability and membrane permeability in drug candidates. This aligns with frequent queries such as "role of fluorine in drug design" and "benzoic acid derivatives in pharmaceuticals", underscoring the compound's intersection with cutting-edge research.

From a synthetic perspective, CAS 1248787-46-3 is typically prepared via multi-step organic transformations involving halogenation, etherification, and carboxylation reactions. Optimized protocols for its production are widely discussed in forums focusing on "green chemistry approaches for fluorinated intermediates"—a hot topic among environmentally conscious researchers. The compound's purity (>98% by HPLC) and stability under standard storage conditions make it suitable for high-value applications, including the development of agrochemicals and electronic materials.

Analytical characterization of 2-ethoxy-3-fluorobenzoic acid employs techniques like NMR (¹H/¹³C/¹⁹F), LC-MS, and FT-IR spectroscopy, addressing common search terms such as "spectral data for fluorobenzoic acids". Its physicochemical properties—melting point (≈145-148°C), solubility profile (soluble in polar organic solvents), and pKa (≈3.8)—are critical for formulation scientists, as evidenced by queries like "solubility of substituted benzoic acids" in technical databases.

Beyond pharmaceuticals, this compound finds utility in advanced material science, particularly in the design of liquid crystals and organic semiconductors, where its planar aromatic core and substituent effects modulate electronic properties. This application niche responds to trending searches on "fluorinated aromatics in OLED materials", demonstrating how 1248787-46-3 bridges chemistry and nanotechnology. Regulatory-compliant handling (non-hazardous classification) further enhances its adoption across industries.

Future research directions may explore 2-ethoxy-3-fluorobenzoic acid's potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems—topics gaining traction in academic publications. As sustainable chemistry evolves, innovations in "catalytic fluorination methods" and "biocatalytic synthesis of aromatic acids" could redefine production paradigms for this valuable intermediate, making it a compound to watch in both industrial and academic settings.